Cas no 96427-06-4 (2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester)

2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester structure
96427-06-4 structure
Product name:2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester
CAS No:96427-06-4
MF:C19H30O3
MW:306.439706325531
CID:751441
PubChem ID:71331458

2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester
    • dodecyl 3-(furan-2-yl)prop-2-enoate
    • DTXSID90760040
    • 96427-06-4
    • Inchi: InChI=1S/C19H30O3/c1-2-3-4-5-6-7-8-9-10-11-16-22-19(20)15-14-18-13-12-17-21-18/h12-15,17H,2-11,16H2,1H3
    • InChI Key: XAGNIQZFZQFXTE-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCOC(=O)C=CC1=CC=CO1

Computed Properties

  • Exact Mass: 306.21949481g/mol
  • Monoisotopic Mass: 306.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 14
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 39.4Ų
  • XLogP3: 6.9

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